methyl 2-(2-methyl-5-oxopyrazolidine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[(2-methyl-5-oxopyrazolidine-3-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C14H17N3O4S/c1-17-8(6-10(18)16-17)12(19)15-13-11(14(20)21-2)7-4-3-5-9(7)22-13/h8H,3-6H2,1-2H3,(H,15,19)(H,16,18)
• InChI Key: KJVWLUXSDCUYHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CC(=O)N1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)OC
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol
• CAS No.: 956203-95-5

Description

Methyl 2-(2-methyl-5-oxopyrazolidine-3-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C14H17N3O4S and its molecular weight is 323.37. The purity is usually 95%.
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Scientific Research Applications

Applications in Environmental Science

Compounds with complex structures similar to the one mentioned are frequently studied for their environmental impacts and behaviors. For instance, research on the environmental exposure to various chemicals, including organophosphorus and pyrethroid pesticides, highlights the importance of understanding how these substances interact with ecosystems and human health (Babina, Dollard, Pilotto, & Edwards, 2012). Such studies often lead to better management practices and regulations to mitigate negative effects on the environment.

Applications in Pharmacology and Toxicology

Complex molecules are central to pharmacological research, where they are evaluated for therapeutic potential or toxicity. For example, the study of the disposition and metabolism of novel drug candidates in humans is critical for developing safe and effective medications (Renzulli, Nash, Wright, Thomas, Zamuner, Pellegatti, Bettica, & Boyle, 2011). Understanding the metabolic pathways and potential toxicological impacts of new compounds is essential in the early stages of drug development.

Applications in Biochemical Research

Compounds with specific and often complex structures are used in biochemical research to study biological processes, enzyme activities, and metabolic pathways. For instance, the use of isotopically labeled compounds to trace metabolic processes in humans provides insights into how the body processes nutrients and drugs, which has implications for both clinical and nutritional sciences (Fukagawa, Hercules, & Ajami, 2000).